Cas no 851808-19-0 (2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851808-19-0
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 6168646
• PubChem ID: 4283249
• Update Time: 2025-07-22

2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• AKOS024589463
• 851808-19-0
• (2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
• F0630-1777
• 2-{[(3-chlorophenyl)methyl]sulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-trimethoxyphenyl)methanone

• Inchi： 1S/C20H21ClN2O4S/c1-25-16-10-14(11-17(26-2)18(16)27-3)19(24)23-8-7-22-20(23)28-12-13-5-4-6-15(21)9-13/h4-6,9-11H,7-8,12H2,1-3H3
• InChI Key： VNBOLRIYNQVZPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NCCN1C(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 420.0910560g/mol
• Monoisotopic Mass: 420.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851808-19-0)

The compound 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851808-19-0) is a chemically synthesized molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a 3-chlorophenyl group and a 3,4,5-trimethoxybenzoyl moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator in enzymatic pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for novel imidazole derivatives has surged, driven by their versatility in medicinal chemistry. The methylsulfanyl and trimethoxybenzoyl functional groups in this compound contribute to its stability and bioavailability, making it a subject of extensive structure-activity relationship (SAR) studies. These studies are critical for optimizing drug candidates, especially in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the preparation of 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole involves multi-step reactions, often requiring precise control over reaction conditions. The CAS No. 851808-19-0 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. This is particularly important for researchers looking to replicate studies or explore its pharmacokinetic properties, another hot topic in drug development circles.

The compound's potential extends beyond therapeutics. Its aromatic and heterocyclic features make it a valuable scaffold in material science, particularly in the design of organic semiconductors and photovoltaic materials. This dual applicability in life sciences and advanced materials underscores its relevance in interdisciplinary research, a trend increasingly reflected in search engine queries and academic publications.

Safety and environmental impact are also key considerations for any chemical entity. While 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. This aligns with the growing public and scientific interest in green chemistry and sustainable synthesis, topics that dominate discussions in both academic and industrial settings.

In summary, 2-{(3-chlorophenyl)methylsulfanyl}-1-(3,4,5-trimethoxybenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851808-19-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and the ongoing research into its properties make it a compound worth watching in the coming years, especially as the scientific community continues to explore innovative solutions for global health and technological challenges.